Cas no 1421493-11-9 (2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine)

2-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine is a structurally complex heterocyclic compound featuring a piperidine scaffold linked to a trifluoromethyl-substituted pyridine moiety. The presence of a methanesulfonyl group enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the piperidine rings may facilitate binding to biological targets. This compound is of interest for applications in drug discovery, particularly in the synthesis of kinase inhibitors or GPCR-targeting agents, due to its balanced physicochemical properties and potential for further derivatization. Its well-defined structure allows for precise modifications in lead optimization studies.
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine structure
1421493-11-9 structure
Product Name:2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
CAS No:1421493-11-9
MF:C18H24F3N3O4S
MW:435.461073875427
CID:5401717
Update Time:2025-08-03

2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Methanone, [1-(methylsulfonyl)-4-piperidinyl][4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-1-piperidinyl]-
    • 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
    • Inchi: 1S/C18H24F3N3O4S/c1-29(26,27)24-10-4-13(5-11-24)17(25)23-8-6-15(7-9-23)28-16-3-2-14(12-22-16)18(19,20)21/h2-3,12-13,15H,4-11H2,1H3
    • InChI Key: XCPQLAGFCRIOIT-UHFFFAOYSA-N
    • SMILES: C(C1CCN(S(C)(=O)=O)CC1)(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)=O

2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6359-0623-2μmol
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
2μmol
$57.0 2023-09-09
Life Chemicals
F6359-0623-5μmol
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
5μmol
$63.0 2023-09-09
Life Chemicals
F6359-0623-10μmol
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
10μmol
$69.0 2023-09-09
Life Chemicals
F6359-0623-20μmol
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6359-0623-1mg
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
1mg
$54.0 2023-09-09
Life Chemicals
F6359-0623-2mg
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
2mg
$59.0 2023-09-09
Life Chemicals
F6359-0623-3mg
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
3mg
$63.0 2023-09-09
Life Chemicals
F6359-0623-4mg
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
4mg
$66.0 2023-09-09
Life Chemicals
F6359-0623-5mg
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
5mg
$69.0 2023-09-09
Life Chemicals
F6359-0623-10mg
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
1421493-11-9
10mg
$79.0 2023-09-09

Additional information on 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS: 1421493-11-9)

The compound 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS: 1421493-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine and trifluoromethylpyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving the coupling of 1-methanesulfonylpiperidine-4-carboxylic acid with a piperidine derivative, followed by the introduction of the trifluoromethylpyridine group. This method not only enhances the efficiency of production but also reduces the formation of by-products, which is critical for pharmaceutical applications.

Pharmacological evaluations of 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine have revealed its potent inhibitory effects on specific kinases involved in inflammatory pathways. In vitro and in vivo studies demonstrated that the compound exhibits high selectivity and efficacy, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the trifluoromethyl group in enhancing binding affinity.

Another significant advancement is the exploration of this compound's role in cancer therapy. Preliminary data from a 2024 study indicate that it can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The compound's ability to cross the blood-brain barrier also opens up possibilities for its use in treating central nervous system disorders. However, further preclinical and clinical studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, the recent research on 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS: 1421493-11-9) underscores its versatility and promise in medicinal chemistry. The advancements in synthesis, pharmacological characterization, and mechanistic understanding provide a solid foundation for future drug development efforts. Continued research will be essential to translate these findings into clinically viable therapies.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm